Cas no 16728-69-1 (1-Heptanamine, 7-phenoxy-)

• Product Name: 1-Heptanamine, 7-phenoxy-
• CAS No: 16728-69-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 1347282
• PubChem ID: 23285640
• Update Time: 2025-04-20

1-Heptanamine, 7-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, 7-phenoxy-
• 16728-69-1
• SCHEMBL3213446
• 7-Phenoxy-1-heptanamine
• DTXSID201313862

• Inchi： 1S/C13H21NO/c14-11-7-2-1-3-8-12-15-13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11-12,14H2
• InChI Key： CFGRANUGKSGRMU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCCCN

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25